Cas no 16274-93-4 (1H-Indene, 2-(phenylmethyl)-)

1H-Indene, 2-(phenylmethyl)- structure
1H-Indene, 2-(phenylmethyl)- structure
Product Name:1H-Indene, 2-(phenylmethyl)-
CAS No:16274-93-4
MF:C16H14
MW:206.282364368439
CID:1346087
PubChem ID:12858279
Update Time:2025-04-20

1H-Indene, 2-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Indene, 2-(phenylmethyl)-
    • 2-benzyl-1H-indene
    • DTXSID60511627
    • QAUQHTFRJMMRFK-UHFFFAOYSA-N
    • 2-benzylindene
    • 16274-93-4
    • Inchi: 1S/C16H14/c1-2-6-13(7-3-1)10-14-11-15-8-4-5-9-16(15)12-14/h1-9,11H,10,12H2
    • InChI Key: QAUQHTFRJMMRFK-UHFFFAOYSA-N
    • SMILES: C1(=CC2C=CC=CC=2C1)CC1C=CC=CC=1

Computed Properties

  • Exact Mass: 206.109550447g/mol
  • Monoisotopic Mass: 206.109550447g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 257
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 0Ų
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